Cas no 1780111-64-9 (2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-)

• Product Name: 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-
• CAS No: 1780111-64-9
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5181691
• Update Time: 2025-11-06

2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-

• Inchi： 1S/C15H21N/c1-12-6-2-3-7-13(12)14-10-16-11-15(14)8-4-5-9-15/h2-3,6-7,14,16H,4-5,8-11H2,1H3
• InChI Key： NFTYRZGAEHGZGA-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2)C(C2=CC=CC=C2C)CN1

Additional information on 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-

2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-: A Comprehensive Overview

2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-, also known by its CAS number 1780111-64-9, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The spirocyclic framework of this molecule provides a rigid and versatile platform for various functional groups, making it an intriguing subject for both academic and industrial research.

The structural uniqueness of 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)- lies in its spirocyclic system, which consists of two four-membered rings fused at a single atom. The presence of the azaspiro group introduces nitrogen into the structure, enhancing its electronic properties and reactivity. Additionally, the substitution at the 4-position with a 2-methylphenyl group imparts aromaticity and increases the molecule's stability. This combination of structural features makes it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct this complex structure. These methods not only improve the yield but also enhance the purity of the final product, making it more suitable for downstream applications.

The pharmacological properties of 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)- have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent activity against several therapeutic targets, including kinases and proteases. Its ability to modulate these targets makes it a promising candidate for drug development in areas such as oncology and infectious diseases.

In addition to its pharmacological applications, 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)- has also found utility in materials science. Its rigid spirocyclic structure makes it an ideal candidate for designing advanced materials with tailored mechanical and electronic properties. For instance, researchers have explored its use in constructing self-healing polymers and stimuli-responsive materials.

The synthesis and characterization of CAS No: 1780111-64-9 have been documented in numerous scientific journals, highlighting its significance in modern chemical research. The compound's ability to undergo various post-synthesis modifications further expands its applicability across diverse fields.

In conclusion, 2-Azaspiro[4.4]nonane, 4-(2-methylphenyl)-, with its unique structural features and versatile applications, continues to be a focal point in contemporary chemical research. As new synthetic methods and application areas emerge, this compound is poised to play an even more significant role in advancing science and technology.